BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Morpholin-4-yl-2-furaldehyde chemical
structure and properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Morpholin-4-yl-2-furaldehyde

Cat. No.: B1594971

An In-depth Technical Guide to 5-Morpholin-4-yl-2-furaldehyde: Structure, Synthesis, and
Applications

Abstract

5-Morpholin-4-yl-2-furaldehyde is a heterocyclic aldehyde that integrates the versatile furan
scaffold with the privileged morpholine moiety. This combination makes it a valuable building
block in medicinal chemistry and materials science. This technical guide provides a
comprehensive overview of its chemical structure, physicochemical properties, and spectral
characteristics. We delve into established synthetic methodologies, offering mechanistic
insights and a detailed experimental protocol. Furthermore, the guide explores the compound's
chemical reactivity and its applications as a synthetic intermediate for developing novel
compounds with potential pharmacological activities. This document is intended for
researchers, chemists, and drug development professionals seeking to leverage this
compound in their scientific endeavors.

Introduction to the 5-Substituted-2-Furaldehyde
Scaffold

The furan ring is a fundamental five-membered aromatic heterocycle present in a multitude of
natural products and synthetic compounds of significant biological importance.[1] The 2-
furaldehyde (furfural) framework, in particular, serves as a versatile and renewable chemical
feedstock, often derived from the dehydration of sugars found in agricultural byproducts.[2] The
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introduction of substituents at the 5-position of the furan ring dramatically expands its chemical
space and utility, leading to a class of compounds known as 5-substituted-2-furaldehydes.

These derivatives are pivotal starting materials for designing polyfunctionalized heterocyclic
compounds.[1][3] The aldehyde group at the 2-position provides a reactive handle for a wide
array of chemical transformations, including condensations, oxidations, and reductions,
allowing for the construction of more complex molecular architectures.[4][5] The substituent at
the 5-position, meanwhile, allows for the fine-tuning of the molecule's steric and electronic
properties, which can profoundly influence its biological activity and physical characteristics.
Compounds bearing this scaffold have demonstrated a wide spectrum of pharmacological
activities, including antimicrobial, anti-inflammatory, and antitumor properties.[1][6]

Within this important class of molecules, 5-Morpholin-4-yl-2-furaldehyde stands out due to
the incorporation of a morpholine ring. Morpholine is a well-established "privileged scaffold" in
medicinal chemistry, valued for its favorable physicochemical properties, including metabolic
stability and aqueous solubility, and its presence in numerous approved drugs.[7] The fusion of
these two key structural motifs—the reactive furan-aldehyde and the pharmacologically
significant morpholine—renders 5-Morpholin-4-yl-2-furaldehyde a highly attractive
intermediate for the synthesis of novel chemical entities in drug discovery.

Chemical Identity and Physicochemical Properties

A thorough understanding of a compound's fundamental properties is critical for its effective
use in research and development. This section details the structural, physical, and spectral
characteristics of 5-Morpholin-4-yl-2-furaldehyde.

Chemical Structure and Nomenclature

The molecule consists of a furan ring substituted with an aldehyde group at position 2 and a
morpholine ring linked via its nitrogen atom to position 5.
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1. Reaction Setup
(5-Bromo-2-furaldehyde, K2COs, DMF)

(2. Add Morpholine)

3. Heat to 80-100 °C
(Monitor by TLC)

4. Agueous Workup
(Quench with H20, Extract with EtOACc)

5. Wash Organic Layer
(H20, Brine)

y

6. Dry and Concentrate
(MgSOa4, Rotovap)

7. Purify
(Silica Gel Chromatography)

Pure 5-Morpholin-4-yl-2-furaldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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